Cas no 2097956-67-5 (3-Butyl-3-fluoroazetidine hydrochloride)

• Product Name: 3-Butyl-3-fluoroazetidine hydrochloride
• CAS No: 2097956-67-5
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 5056593
• Update Time: 2025-10-12

3-Butyl-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-butyl-3-fluoroazetidine hydrochloride
• 3-butyl-3-fluoroazetidine;hydrochloride
• 3-Butyl-3-fluoroazetidine hydrochloride

• Inchi： 1S/C7H14FN.ClH/c1-2-3-4-7(8)5-9-6-7;/h9H,2-6H2,1H3;1H
• InChI Key： DFDOBLNVKBNIFH-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCCC)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 88.9
• Topological Polar Surface Area: 12

Additional information on 3-Butyl-3-fluoroazetidine hydrochloride

3-Butyl-3-fluoroazetidine hydrochloride (CAS No. 2097956-67-5): A Comprehensive Overview

The compound 3-Butyl-3-fluoroazetidine hydrochloride (CAS No. 2097956-67-5) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoroazetidine core and butyl side chain, make it a valuable building block for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

3-Butyl-3-fluoroazetidine hydrochloride belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The incorporation of fluorine atoms into organic molecules, a strategy known as fluorination, often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This explains why researchers are increasingly exploring fluoroazetidines like this compound for their potential in designing next-generation therapeutics.

The synthesis of 3-Butyl-3-fluoroazetidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and cyclization. Advanced techniques such as flow chemistry and catalysis have been employed to improve yield and purity, addressing the growing demand for efficient and sustainable synthetic methods. These innovations align with the broader industry shift toward green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives.

One of the most searched questions related to this compound is: *"What are the applications of 3-Butyl-3-fluoroazetidine hydrochloride in drug development?"* Studies suggest its utility as a pharmacophore in central nervous system (CNS) drugs, owing to the azetidine ring's ability to modulate receptor interactions. Additionally, its fluorine moiety may contribute to improved blood-brain barrier penetration, a critical factor in CNS-targeted therapies.

Beyond pharmaceuticals, 3-Butyl-3-fluoroazetidine hydrochloride has potential in agrochemicals, where fluorinated compounds are known for their pesticidal and herbicidal properties. This aligns with the rising interest in sustainable agriculture, as researchers explore ways to reduce environmental impact while maintaining efficacy. The compound's versatility also extends to material science, where it could serve as a precursor for advanced polymers or coatings.

In summary, 3-Butyl-3-fluoroazetidine hydrochloride (CAS No. 2097956-67-5) represents a promising candidate for diverse applications, driven by its structural uniqueness and the growing emphasis on fluorine chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and beyond.